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Compound of Interest

Compound Name: 1-Fluoro-2-nitrobenzene

Cat. No.: B031998 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Fluoro-2-nitrobenzene, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

Immediate Safety Precautions
1-Fluoro-2-nitrobenzene is a hazardous chemical that requires careful handling. It is classified

as toxic if swallowed and fatal in contact with skin.[1][2] The substance causes skin and serious

eye irritation and may lead to organ damage through prolonged or repeated exposure.[1][2]

Furthermore, it is toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 1-Fluoro-
2-nitrobenzene.
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PPE Category Specification Source

Hand Protection

Handle with inspected,

chemical-resistant gloves. Use

proper glove removal

technique.

[2]

Eye/Face Protection

Use safety glasses with side-

shields conforming to EN166

or NIOSH-approved goggles.

[1][2]

Skin and Body

Wear impervious protective

clothing to prevent skin

contact.

[1][2]

Respiratory

Use only under a chemical

fume hood. If inhalation risk is

high, use a NIOSH/MSHA

approved respirator.

[1][3]

Step-by-Step Disposal Protocol
Disposal of 1-Fluoro-2-nitrobenzene must comply with all local, regional, and national

hazardous waste regulations.[1] Never discharge it into drains or the environment.[1][4]

Step 1: Waste Characterization and Segregation
Identify as Hazardous Waste: 1-Fluoro-2-nitrobenzene is a halogenated nitroaromatic

compound and must be treated as hazardous waste.[1][5]

Segregate as Halogenated Organic Waste: Do not mix 1-Fluoro-2-nitrobenzene with non-

halogenated solvents or other waste streams.[5][6] Mixing waste types can complicate

disposal and increase costs.[7] It should be collected in a designated container for

halogenated organic waste.[5]

Step 2: Container Selection and Labeling
Choose a Compatible Container: Use a container that is compatible with 1-Fluoro-2-
nitrobenzene. High-density polyethylene (HDPE) or the original container are suitable
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choices. The container must be in good condition and have a secure, tight-fitting lid.[8]

Label Correctly: Clearly label the waste container as "Hazardous Waste." The label must

include:

The full chemical name: "1-Fluoro-2-nitrobenzene"

The words "Toxic" and "Marine Pollutant"

Appropriate hazard pictograms (e.g., skull and crossbones, health hazard, environmental

hazard).

An accumulation start date.

Step 3: Safe Accumulation and Storage
Work Area: Always handle the waste transfer under a chemical fume hood to avoid inhalation

of vapors.[1][3]

Transferring Waste: Carefully pour the waste into the designated, labeled container, avoiding

splashes. Use a funnel to prevent contaminating the exterior of the container.[8]

Container Capacity: Do not fill waste containers beyond 90% of their capacity to allow for

vapor expansion.[8]

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be a cool, dry, and well-ventilated space, away from incompatible materials such

as strong oxidizing agents, strong bases, and strong acids.[1][3][9] The storage area should

be secure and accessible only to authorized personnel.[2]

Step 4: Final Disposal
Engage a Professional Service: Arrange for the collection and disposal of the waste through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor.

Documentation: Ensure all required waste disposal documentation is completed accurately.
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Method: The standard disposal method for halogenated organic waste is high-temperature

incineration at a permitted hazardous waste facility.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Fluoro-2-nitrobenzene.
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Workflow for 1-Fluoro-2-nitrobenzene Disposal

Preparation & Identification

Containment & Storage

Final Disposal

Start: Have 1-Fluoro-2-nitrobenzene Waste

Characterize Waste:
Halogenated Organic Compound

Step 1

Wear Full PPE
(Gloves, Goggles, Lab Coat)

Select Compatible Container
(e.g., Original or HDPE)

Step 2

Label Container:
'Hazardous Waste'

'1-Fluoro-2-nitrobenzene'
'Toxic'

Transfer Waste in Fume Hood
(Fill <90%)

Step 3

Store Securely in Designated Area

Contact EHS or Licensed
Waste Disposal Contractor

Step 4

Schedule Waste Pickup

Complete Disposal Manifest

End: Waste Disposed via
Regulated Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 1-Fluoro-2-nitrobenzene.
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Summary of Chemical and Hazard Data
The following table summarizes key quantitative data for 1-Fluoro-2-nitrobenzene relevant to

its safe handling and disposal.

Property Value Source

CAS Number 1493-27-2 [1][9]

Molecular Formula C6H4FNO2 [2]

Appearance Yellow, clear liquid [9]

Boiling Point 116 °C @ 29 hPa [9]

Flash Point 94 °C (closed cup) [9][10]

Density 1.338 g/cm³ @ 25 °C [9]

UN Number 2810

Hazard Class 6.1 (Toxic)

Aquatic Toxicity
EC50 - Daphnia magna (Water

flea) - 9.7 mg/l - 48 h

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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